Cas no 2679927-70-7 (rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid)

• Product Name: rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid
• CAS No: 2679927-70-7
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 6083213
• PubChem ID: 165917858
• Update Time: 2025-05-30

rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2679927-70-7
• rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid
• EN300-28271186

• Inchi： 1S/C7H14N2O3/c1-9(4-7(11)12)5-2-8-3-6(5)10/h5-6,8,10H,2-4H2,1H3,(H,11,12)/t5-,6-/m1/s1
• InChI Key： FCTVIELSHXVLMW-PHDIDXHHSA-N
• SMILES： O[C@@H]1CNC[C@H]1N(C)CC(=O)O

Computed Properties

• Exact Mass: 174.10044231g/mol
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 72.8Ų

Additional information on rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid

Professional Introduction to Rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic Acid (CAS No. 2679927-70-7)

Rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid, identified by its CAS number 2679927-70-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex pyrrolidine backbone and an amine functional group, has garnered attention for its potential applications in drug development and therapeutic interventions.

The structural complexity of rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid lies in its chiral center and the presence of multiple stereocenters, which contribute to its unique chemical and biological properties. The pyrrolidine ring, a common motif in many bioactive molecules, plays a crucial role in determining the compound's interactions with biological targets. Specifically, the (3R,4R)-4-hydroxypyrrolidin-3-yl moiety is a key feature that influences the molecule's pharmacokinetic behavior and binding affinity to biological receptors.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, which has spurred research into compounds like rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid. The ability to selectively produce enantiomerically pure forms of this compound could open up new avenues for the synthesis of complex pharmaceuticals with improved efficacy and reduced side effects.

One of the most promising applications of rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid is in the field of enzyme inhibition. The amine group and hydroxyl group on the pyrrolidine ring provide multiple sites for interaction with enzymes, making it a versatile scaffold for designing inhibitors targeting various metabolic pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in glycolysis and amino acid metabolism, potentially leading to novel therapeutic strategies for metabolic disorders.

Another area where rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid shows promise is in its role as a building block for more complex molecules. The presence of multiple functional groups allows for further chemical modification, enabling the synthesis of peptidomimetics and other bioactive agents. These modifications can enhance the pharmacological properties of the compound, such as improving solubility, stability, and bioavailability.

The synthesis of rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid presents several challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as asymmetric hydrogenation and enzymatic resolution have been particularly useful in achieving the desired stereoisomers.

Recent research has also explored the use of rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid in drug discovery programs aimed at developing treatments for neurological disorders. The compound's ability to modulate neurotransmitter activity has been investigated in preclinical studies, suggesting its potential as a therapeutic agent for conditions such as Parkinson's disease and Alzheimer's disease. The hydroxyl group on the pyrrolidine ring is particularly important in these interactions, as it provides a site for hydrogen bonding with neurotransmitter receptors.

In conclusion, rac-2-{[(3R,4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid (CAS No. 2679927-70-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for designing enzyme inhibitors, peptidomimetics, and other bioactive molecules. As our understanding of its biological properties continues to grow, so too will its applications in medicine and drug discovery.